2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone

• IUPAC Name: 2,3,3a,4,5,6,7,7a-octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone
• InChI: InChI=1S/C16H23N3O/c1-2-17-15-11-13(7-9-18-15)16(20)19-10-8-12-5-3-4-6-14(12)19/h7,9,11-12,14H,2-6,8,10H2,1H3,(H,17,18)
• InChI Key: VUZLSJFGQDPDDD-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=CC(=C1)C(=O)N2CCC3C2CCCC3
• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol

Description

2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone, also known as JNJ-40411813, is a novel compound with potential therapeutic applications. This compound has been studied for its ability to modulate the activity of certain receptors in the brain, which may have implications for the treatment of various neurological disorders.

Mechanism of Action

2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone is a selective modulator of certain receptors in the brain, including the 5-HT1A and 5-HT7 receptors. These receptors are involved in the regulation of mood, anxiety, and cognitive function. By modulating their activity, 2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone may have therapeutic effects in these areas.
Biochemical and Physiological Effects
Studies have shown that 2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone can have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain neurotransmitters, including serotonin and dopamine, which are involved in the regulation of mood and behavior. It may also have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone is its selectivity for certain receptors, which allows for more targeted effects and potentially fewer side effects. However, its complex synthesis method and limited availability may make it difficult to use in some lab experiments.

Future Directions

There are several potential future directions for research on 2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone. These include further investigation of its effects on mood and cognitive function, as well as its potential as a treatment for neurodegenerative disorders. Additionally, new synthesis methods may be developed to improve its availability and reduce costs.
In conclusion, 2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone is a novel compound with potential therapeutic applications in the treatment of various neurological disorders. Its selective modulation of certain receptors in the brain may have beneficial effects on mood, anxiety, and cognitive function. Further research is needed to fully understand its mechanisms of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone involves several steps, including the preparation of key intermediates and the final coupling reaction. The process has been optimized to produce high yields of the desired compound with good purity.

Scientific Research Applications

2,3,3a,4,5,6,7,7a-Octahydroindol-1-yl-[2-(ethylamino)pyridin-4-yl]methanone has been studied in various scientific research applications, including its potential as a treatment for depression, anxiety, and other mood disorders. It has also been investigated for its effects on cognitive function and memory.